Cas no 89176-02-3 (4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)-)

• Product name: 4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)-
• CAS No: 89176-02-3
• MF: C₈H₉F₅O
• MW: 216.148480176926
• CID: 609716
• PubChem ID: 71322500

4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)-
• 1,1,1,2,2-pentafluoro-6-methylhept-4-en-3-one
• DTXSID60752174
• 89176-02-3

• Inchi： InChI=1S/C8H9F5O/c1-5(2)3-4-6(14)7(9,10)8(11,12)13/h3-5H,1-2H3
• InChI Key： CRYLNERXFFNZOG-UHFFFAOYSA-N
• SMILES： CC(C)C=CC(=O)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 216.05735572g/mol
• Monoisotopic Mass: 216.05735572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų